Cas no 61621-49-6 (Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester)

Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester structure
61621-49-6 structure
Product Name:Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester
CAS No:61621-49-6
MF:C18H30O4
MW:310.428406238556
CID:472517
PubChem ID:71394059
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester
    • ethyl 2-nonyl-4,6-dioxocyclohexane-1-carboxylate
    • DTXSID70815789
    • 61621-49-6
    • Inchi: 1S/C18H30O4/c1-3-5-6-7-8-9-10-11-14-12-15(19)13-16(20)17(14)18(21)22-4-2/h14,17H,3-13H2,1-2H3
    • InChI Key: HBTFLELDYFBBGX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(CC(CC1CCCCCCCCC)=O)=O)=O

Computed Properties

  • Exact Mass: 310.2145
  • Monoisotopic Mass: 310.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44

Cyclohexanecarboxylic acid, 2-nonyl-4,6-dioxo-, ethyl ester Related Literature

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